Cas no 1094230-49-5 (2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile)

• Product Name: 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile
• CAS No: 1094230-49-5
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• MDL: MFCD14690879
• CID: 4679753
• Update Time: 2025-10-18

2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-5-methoxy-3-oxopentanenitrile
• 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile

• MDL： MFCD14690879
• Inchi： 1S/C12H12FNO2/c1-16-7-6-12(15)10(8-14)9-4-2-3-5-11(9)13/h2-5,10H,6-7H2,1H3
• InChI Key： QEQAQCMGMADAES-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C#N)C(CCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Topological Polar Surface Area: 50.1

Additional information on 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile

Introduction to 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile (CAS No. 1094230-49-5)

The compound 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile, identified by the CAS registry number CAS No. 1094230-49-5, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound, characterized by its unique structural features, has garnered attention in recent years due to its promising properties and versatility in chemical synthesis.

The molecular structure of 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile comprises a fluorophenyl group attached to a pentanenitrile backbone, with a methoxy substituent at the fifth position and a ketone group at the third position. This arrangement imparts the molecule with distinct electronic and steric properties, making it an attractive candidate for exploring various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structural features make it a promising lead compound for targeting specific biological pathways. For instance, researchers have investigated its ability to modulate enzyme activity, which could be harnessed in designing novel therapeutic agents.

In addition to its pharmacological applications, 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile has also been explored for its role in organic synthesis as an intermediate in the construction of more complex molecules. Its reactivity under various reaction conditions has been extensively studied, providing valuable insights into its utility in multi-step synthesis protocols.

The synthesis of this compound involves a series of well-defined steps, including nucleophilic substitutions, oxidation reactions, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, further enhancing its accessibility for research purposes.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed its purity and structural integrity, which are critical for ensuring reproducibility in experimental studies.

In conclusion, 2-(2-Fluorophenyl)-5-methoxy-3-oxopentanenitrile (CAS No. 1094230-49-5) represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique properties and versatile reactivity continue to inspire innovative applications across diverse scientific disciplines.